Cas no 133933-76-3 (2-Thiophenepropanoicacid, b-(aminomethyl)-)

2-Thiophenepropanoicacid, b-(aminomethyl)- structure
133933-76-3 structure
Product Name:2-Thiophenepropanoicacid, b-(aminomethyl)-
CAS No:133933-76-3
MF:C8H11NO2S
MW:185.24344086647
CID:139911
PubChem ID:131689
Update Time:2025-04-19

2-Thiophenepropanoicacid, b-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenepropanoicacid, b-(aminomethyl)-
    • 4-amino-3-(2-thienyl)butanoic acid
    • 4-amino-3-thiophen-2-ylbutanoic acid
    • 2-BTG
    • 4-amino-3-(thiophen-2-yl)butanoic acid
    • beta-(2-Thienyl)-gamma-aminobutyric acid
    • BDBM50007117
    • PD182045
    • SCHEMBL341042
    • AKOS014313933
    • EN300-1845992
    • CHEMBL315476
    • 133933-76-3
    • DTXSID60928352
    • 4-Amino-3-thiophen-2-yl-butyric acid
    • 4-amino-3-(2-thienyl) butyric acid
    • Inchi: 1S/C8H11NO2S/c9-5-6(4-8(10)11)7-2-1-3-12-7/h1-3,6H,4-5,9H2,(H,10,11)
    • InChI Key: QDVRXIPQICAUFK-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C(CN)CC(=O)O

Computed Properties

  • Exact Mass: 185.051
  • Monoisotopic Mass: 185.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: 345.7°C at 760 mmHg
  • Flash Point: 162.9°C
  • Refractive Index: 1.59

2-Thiophenepropanoicacid, b-(aminomethyl)- Related Literature

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